Cas no 886509-67-7 (5-(3-DIMETHOXYMETHYL-PHENYL)-FURAN-2-CARBALDEHYDE)

• Product Name: 5-(3-DIMETHOXYMETHYL-PHENYL)-FURAN-2-CARBALDEHYDE
• CAS No: 886509-67-7
• MF: C₁₄H₁₄O₄
• MW: 246.258564472198
• CID: 5227951
• Update Time: 2026-03-07

5-(3-DIMETHOXYMETHYL-PHENYL)-FURAN-2-CARBALDEHYDE Chemical and Physical Properties

Names and Identifiers

• 5-(3-DIMETHOXYMETHYL-PHENYL)-FURAN-2-CARBALDEHYDE

• Inchi： 1S/C14H14O4/c1-16-14(17-2)11-5-3-4-10(8-11)13-7-6-12(9-15)18-13/h3-9,14H,1-2H3
• InChI Key： ITTJNAYTDTVOKV-UHFFFAOYSA-N
• SMILES： COC(OC)C1C=C(C2OC(C=O)=CC=2)C=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5

Additional information on 5-(3-DIMETHOXYMETHYL-PHENYL)-FURAN-2-CARBALDEHYDE

Introduction to 5-(3-DIMETHOXYMETHYL-PHENYL)-FURAN-2-CARBALDEHYDE (CAS No. 886509-67-7)

5-(3-DIMETHOXYMETHYL-PHENYL)-FURAN-2-CARBALDEHYDE, identified by its unique Chemical Abstracts Service (CAS) number 886509-67-7, is a compound of significant interest in the field of pharmaceutical chemistry and synthetic organic chemistry. This heterocyclic aldehyde features a furan core substituted with a 3-dimethoxymethyl-phenyl group, making it a versatile intermediate for the development of novel bioactive molecules. The structural motif of this compound combines the electronic properties of the furan ring with the lipophilic nature of the aromatic phenyl ring, further enhanced by the dimethoxymethyl substituent, which imparts both steric bulk and metabolic stability.

The synthesis and application of 5-(3-DIMETHOXYMETHYL-PHENYL)-FURAN-2-CARBALDEHYDE have been explored in several cutting-edge research studies, particularly in the realm of drug discovery. The aldehyde functionality at the 2-position of the furan ring provides a reactive site for further chemical modifications, enabling the construction of complex molecular architectures through condensation reactions, such as Schiff base formation or Michael additions. These transformations are pivotal in generating libraries of pharmacophores for screening against various biological targets.

Recent advancements in medicinal chemistry have highlighted the potential of this compound as a precursor for kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer therapy. The 3-dimethoxymethyl-phenyl moiety is known to enhance binding affinity by optimizing hydrophobic interactions with protein pockets, while the furan ring contributes to hydrogen bonding capabilities. Such structural features are critical for designing molecules with high selectivity and potency.

In addition to its role in oncology research, 5-(3-DIMETHOXYMETHYL-PHENYL)-FURAN-2-CARBALDEHYDE has been investigated for its antimicrobial and anti-inflammatory properties. Preliminary studies suggest that derivatives of this compound exhibit promising activity against resistant bacterial strains by interfering with essential metabolic pathways. The dimethoxymethyl group, while primarily serving as a lipophilic anchor, also plays a role in modulating redox balance, which is often dysregulated in inflammatory conditions.

The synthetic route to 5-(3-DIMETHOXYMETHYL-PHENYL)-FURAN-2-CARBALDEHYDE involves multi-step organic transformations, starting from readily available aromatic precursors. A common approach includes Friedel-Crafts alkylation to introduce the dimethoxymethyl-substituted phenyl ring onto a pre-formed furan scaffold, followed by formylation at the 2-position via Vilsmeier-Haack reaction or alternative aldehyde-forming methods. These synthetic strategies are optimized for high yield and purity, ensuring that downstream applications are not compromised by impurities.

The chemical stability of 5-(3-DIMETHOXYMETHYL-PHENYL)-FURAN-2-CARBALDEHYDE under various storage conditions has been thoroughly evaluated. The compound exhibits good stability under inert atmospheres at room temperature but may require specialized handling under extreme pH conditions or elevated temperatures due to potential degradative pathways involving the aldehyde functionality. Solubility studies indicate moderate solubility in organic solvents such as dichloromethane and ethyl acetate, which is advantageous for solution-phase synthesis and purification processes.

From a computational chemistry perspective, molecular modeling studies have been conducted to elucidate the binding mode of 5-(3-DIMETHOXYMETHYL-PHENYL)-FURAN-2-CARBALDEHYDE with target proteins. These simulations have revealed that the compound can adopt multiple conformations depending on its interaction with biological receptors, providing insights into structure-activity relationships (SAR). Such data is instrumental in guiding medicinal chemists toward optimizing lead compounds before proceeding to in vitro and in vivo evaluations.

The pharmacokinetic profile of derivatives derived from 5-(3-DIMETHOXYMETHYL-PHENYL)-FURAN-2-CARBALDEHYDE has been assessed through preclinical studies. The presence of the dimethoxymethyl group contributes to favorable oral bioavailability by enhancing lipid solubility while minimizing metabolic clearance via cytochrome P450 enzymes. This characteristic makes it an attractive scaffold for developing drugs with prolonged half-lives and reduced dosing frequency.

In conclusion, 5-(3-DIMETHOXYMETHYL-PHENYL)-FURAN-2-CARBALDEHYDE (CAS No. 886509-67-7) represents a valuable building block in modern drug discovery efforts. Its unique structural features enable diverse chemical modifications, making it suitable for targeting a wide range of therapeutic areas. Ongoing research continues to uncover new applications for this compound and its derivatives, underscoring its importance as a cornerstone in medicinal chemistry innovation.